Cas no 942190-47-8 (O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate
• CAS No: 942190-47-8
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD16039323
• CID: 2139270
• PubChem ID: 57686281
• Update Time: 2025-05-22

O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-methyl 3-aminopyrrolidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl 3-aminopyrrolidine-1,3-dicarboxylate
• Methyl 1-Boc-3-aminopyrrolidine-3-carboxylate
• 1-(1,1-Dimethylethyl) 3-methyl 3-amino-1,3-pyrrolidinedicarboxylate (ACI)
• O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate
• 942190-47-8
• MFCD16039323
• AMY34647
• AS-51072
• P11850
• 1-TERT-BUTYL3-METHYL3-AMINOPYRROLIDINE-1,3-DICARBOXYLATE
• 1-TERT-BUTYL 3-METHYL 3-AMINOPYRROLIDINE-1 pound not3-DICARBOXYLATE
• MMMLIIXJYXFIIM-UHFFFAOYSA-N
• PB25547
• AKOS023665243
• Methyl 1-Boc-3-amino-3-pyrrolidinecarboxylate
• CS-0052371
• SCHEMBL1350949
• 3-Amino-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• DB-226322
• SY018169

• MDL： MFCD16039323
• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(15)13-6-5-11(12,7-13)8(14)16-4/h5-7,12H2,1-4H3
• InChI Key： MMMLIIXJYXFIIM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)OC)(C1)N)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.9Ų

Additional information on O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate

Comprehensive Guide to O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate (CAS No. 942190-47-8)

O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate (CAS No. 942190-47-8) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug development and medicinal chemistry. With its unique structural features, it serves as a valuable intermediate for synthesizing bioactive molecules. Researchers and chemists frequently seek this compound due to its potential applications in creating novel therapeutic agents.

The chemical structure of O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate includes a pyrrolidine ring functionalized with both tert-butyl and methyl ester groups. This configuration enhances its reactivity and makes it an excellent candidate for further chemical modifications. The presence of the 3-amino group further expands its utility in coupling reactions, enabling the formation of complex molecular architectures. Such properties make it a sought-after compound in academic and industrial laboratories.

One of the trending topics in chemical research is the development of small-molecule inhibitors and protease inhibitors, where O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate plays a crucial role. Scientists are exploring its potential in designing drugs targeting enzymes involved in diseases such as cancer and viral infections. Additionally, its compatibility with peptide coupling reagents makes it a preferred choice for solid-phase peptide synthesis (SPPS), a technique gaining traction in biopharmaceutical research.

In the context of green chemistry, researchers are increasingly interested in optimizing synthetic routes for compounds like O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate to minimize environmental impact. Recent advancements in catalytic methods and solvent-free reactions have improved the efficiency of its production, aligning with sustainability goals. This compound’s adaptability to eco-friendly synthesis protocols enhances its appeal in modern pharmaceutical manufacturing.

The market demand for O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate is driven by its applications in drug discovery and medicinal chemistry. Pharmaceutical companies and contract research organizations (CROs) frequently procure this compound for high-throughput screening and lead optimization. Its role in developing central nervous system (CNS) drugs and enzyme modulators further underscores its significance in the industry.

For researchers working on heterocyclic chemistry, O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate offers a versatile scaffold for designing new molecules. Its compatibility with various cross-coupling reactions and protecting group strategies makes it indispensable in synthetic organic chemistry. The compound’s stability under diverse reaction conditions also contributes to its widespread use in multi-step syntheses.

In summary, O1-tert-butyl O3-methyl 3-aminopyrrolidine-1,3-dicarboxylate (CAS No. 942190-47-8) is a pivotal compound in pharmaceutical and chemical research. Its structural features, reactivity, and applications in drug development make it a valuable asset for scientists. As the industry continues to explore innovative therapeutic solutions, the demand for this compound is expected to grow, reinforcing its importance in advancing medical science.